N-(3-chloro-4-methylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide
• InChI: InChI=1S/C15H14ClNO3/c1-8-4-5-11(7-12(8)16)17-15(19)14-9(2)6-13(18)20-10(14)3/h4-7H,1-3H3,(H,17,19)
• InChI Key: CDTCYXNEOIYUDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(OC(=O)C=C2C)C)Cl
• Molecular Formula: C15H14ClNO3
• Molecular Weight: 291.73 g/mol

Description

N-(3-chloro-4-methylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide is a synthetic compound that has been widely studied for its potential use in scientific research. This compound is also known by its chemical name, C16H16ClNO3, and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cellular processes. This inhibition can lead to a range of biochemical and physiological effects, including the suppression of tumor growth and the reduction of inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-chloro-4-methylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide have been studied extensively in vitro and in vivo. In addition to its anticancer properties, this compound has been found to have anti-inflammatory effects, as well as the ability to modulate the immune system. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide in lab experiments is its ability to selectively target certain enzymes, making it a useful tool for studying cellular processes. However, one limitation is that the compound may have off-target effects that could interfere with experimental results. Additionally, the use of this compound may require specialized equipment and expertise, which could limit its accessibility for some researchers.

Future Directions

There are a number of potential future directions for research on N-(3-chloro-4-methylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide. One area of interest is in the development of more selective inhibitors that can target specific enzymes with greater precision. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, research is needed to explore the safety and efficacy of this compound in humans, which could pave the way for its use in clinical trials.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide involves the reaction of 3-chloro-4-methylphenylhydrazine with ethyl acetoacetate in the presence of a base, followed by the addition of acetic anhydride and subsequent hydrolysis. This method has been described in detail in a number of scientific publications and has been found to be effective in producing high yields of the compound.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2,4-dimethyl-6-oxopyran-3-carboxamide has been found to have a range of potential applications in scientific research. One area of interest is in the study of cancer, as this compound has been shown to have anticancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.